Cas no 87461-62-9 (Benzene, 1-(1,1-dimethoxyethyl)-3-methyl-)
87461-62-9 structure
Product Name:Benzene, 1-(1,1-dimethoxyethyl)-3-methyl-
CAS No:87461-62-9
MF:C11H16O2
MW:180.243543624878
CID:656149
PubChem ID:53991168
Update Time:2025-04-19
Benzene, 1-(1,1-dimethoxyethyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-(1,1-dimethoxyethyl)-3-methyl-
- 1-(1,1-dimethoxyethyl)-3-methylbenzene
- DTXSID10708207
- 87461-62-9
-
- Inchi: 1S/C11H16O2/c1-9-6-5-7-10(8-9)11(2,12-3)13-4/h5-8H,1-4H3
- InChI Key: HWVBNWGYDCWQCE-UHFFFAOYSA-N
- SMILES: O(C)C(C)(C1C=CC=C(C)C=1)OC
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 18.5Ų
Benzene, 1-(1,1-dimethoxyethyl)-3-methyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
87461-62-9 (Benzene, 1-(1,1-dimethoxyethyl)-3-methyl-) Related Products
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